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Abstract

Indolin-5-ol hydrochloride is a key heterocyclic compound with significant potential in
medicinal chemistry and drug development. A thorough understanding of its molecular structure
is paramount for its application and further derivatization. This technical guide provides a
comprehensive analysis of the spectroscopic data of Indolin-5-ol hydrochloride, including
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). By
integrating experimental data with established spectroscopic principles, this document serves
as an in-depth resource for the unambiguous identification and characterization of this
important molecule.

Introduction

The indoline scaffold is a privileged structure in medicinal chemistry, appearing in numerous
biologically active compounds. The substitution pattern on the indoline ring system profoundly
influences its pharmacological properties. Indolin-5-ol, in particular, serves as a versatile

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b3179150#bc-rfq
https://www.benchchem.com/product/b3179150/docs?utm_src=pdf-body#spectroscopic-characterization-of-indolin-5-ol-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b3179150/docs?utm_src=pdf-body#spectroscopic-characterization-of-indolin-5-ol-hydrochloride-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3179150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

intermediate for the synthesis of a wide range of therapeutic agents. Its hydrochloride salt form
is often preferred for its improved solubility and stability.

Accurate structural elucidation is the foundation of any chemical research and development
program. Spectroscopic techniques such as NMR, IR, and MS provide a detailed fingerprint of
a molecule, revealing its connectivity, functional groups, and overall architecture. This guide
presents a detailed examination of the spectroscopic data for Indolin-5-ol hydrochloride,
offering insights into the interpretation of its spectral features.

Molecular Structure and Properties

Before delving into the spectroscopic data, it is essential to understand the fundamental
properties of Indolin-5-ol hydrochloride.

Property Value Source
Chemical Formula CsH10CINO
Molecular Weight 171.62 g/mol
2,3-dihydro-1H-indol-5-
IUPAC Name )
ol;hydrochloride
CAS Number 92818-38-7

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. The protonation of the indoline nitrogen to form the hydrochloride salt significantly
influences the chemical shifts of the neighboring protons and carbons due to inductive effects.

'H NMR Spectroscopy

The H NMR spectrum of Indolin-5-ol hydrochloride is expected to show distinct signals for
the aromatic and aliphatic protons. The electron-withdrawing effect of the protonated nitrogen
atom will cause a downfield shift of the adjacent protons compared to the free base.

Predicted *H NMR Spectral Data (DMSO-ds, 400 MHz):
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Chemical Shift

Multiplicity Integration Assignment Rationale
(3, ppm)

The proton on
the positively
charged nitrogen
is expected to be
~9.5-10.5 brs 1H NHz* significantly
deshielded and
exchangeable,
resulting in a

broad singlet.

The phenolic
proton signal is
also expected to
~9.0 S 1H OH be a singlet and
its chemical shift
can be solvent-

dependent.

Aromatic proton

ortho to the
~7.1-7.2 d 1H H-7 _

nitrogen-

containing ring.

Aromatic proton
~6.7-6.8 d 1H H-4 ortho to the
hydroxyl group.

Aromatic proton
meta to the
hydroxyl grou
~6.6-6.7 dd 1H H-6 y vl group
and ortho to the
nitrogen-

containing ring.

~3.5-3.6 t 2H H-2 Methylene
protons adjacent

to the protonated
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nitrogen,
expected to be
deshielded.

Methylene

protons beta to
~3.0-3.1 t 2H H-3

the protonated

nitrogen.

Note: These are predicted values based on the analysis of similar structures. Actual
experimental values may vary slightly.

3C NMR Spectroscopy

The 13C NMR spectrum provides information about the carbon skeleton of the molecule. Similar
to the *H NMR, the chemical shifts of the carbon atoms in Indolin-5-ol hydrochloride will be
influenced by the protonated nitrogen.

Predicted 3C NMR Spectral Data (DMSO-ds, 100 MHz):
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Chemical Shift (6, ppm) Assignment Rationale

Aromatic carbon attached to
~150-152 C-5 the hydroxyl group, expected
to be deshielded.

Quaternary aromatic carbon at

~145-147 C-7a : ;

the fusion of the two rings.

Quaternary aromatic carbon at
~128-130 C-3a _ _

the fusion of the two rings.
~125-127 C-7 Aromatic CH carbon.
~115-117 C-4 Aromatic CH carbon.
~112-114 C-6 Aromatic CH carbon.

Aliphatic methylene carbon
~45-47 C-2 adjacent to the protonated

nitrogen, deshielded.
~28-30 C-3 Aliphatic methylene carbon.

Note: These are predicted values based on the analysis of similar structures. Actual
experimental values may vary slightly.

Experimental Protocol for NMR Data Acquisition:

A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural
elucidation.

o Sample Preparation: Dissolve approximately 5-10 mg of Indolin-5-ol hydrochloride in 0.5-
0.7 mL of deuterated dimethyl sulfoxide (DMSO-ds). The use of a deuterated solvent is
essential to avoid large solvent signals in the *H NMR spectrum.

¢ Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer.

e 1H NMR Acquisition:
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o Acquire the spectrum at room temperature.
o Use a standard pulse sequence.
o Set the spectral width to cover the expected range of chemical shifts (e.g., 0-12 ppm).

o Employ a sufficient number of scans to achieve a good signal-to-noise ratio.

e 13C NMR Acquisition:
o Acquire the spectrum using a proton-decoupled pulse sequence.
o Set the spectral width to cover the expected range of chemical shifts (e.g., 0-160 ppm).

o Alarger number of scans will be required compared to *H NMR due to the low natural
abundance of the 13C isotope.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a
molecule. The IR spectrum of Indolin-5-ol hydrochloride will exhibit characteristic absorption
bands for the O-H, N-H, C-H, and C-O bonds. The data presented below is for the free base,
Indolin-5-o0l, as reliable data for the hydrochloride salt was not available. The hydrochloride salt
would be expected to show a broad absorption in the 2400-3200 cm~! region due to the N-H*
stretch.

Experimental IR Spectral Data of Indolin-5-ol:
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Wavenumber (cm~?) Intensity Assignment
3350-3450 Strong, Broad O-H stretch (phenolic)
3250-3350 Medium, Broad N-H stretch
2850-2960 Medium C-H stretch (aliphatic)
~1600, ~1480 Medium-Strong C=C stretch (aromatic)
~1250 Strong C-O stretch (phenolic)
~1100 Medium C-N stretch

Source: NIST Chemistry WebBook, SRD 69[1][2][3][4]
Experimental Protocol for IR Data Acquisition:

e Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry
potassium bromide powder and pressing it into a transparent disk. Alternatively, Attenuated
Total Reflectance (ATR) can be used with the neat solid.

e Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer.
o Data Acquisition:

o Record a background spectrum of the empty sample compartment.

o Place the sample in the spectrometer and record the sample spectrum.

o The final spectrum is obtained by ratioing the sample spectrum against the background
spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in confirming its structure. The mass spectrum of the free base,
Indolin-5-ol, is presented below. For the hydrochloride salt, the mass spectrum would typically
show the molecular ion peak for the free base, as the HCl is usually lost in the ionization
process.
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Experimental Mass Spectral Data of Indolin-5-ol:

m/z Relative Intensity (%) Assignment

135 100 [M]* (Molecular lon)
134 80 [M-H]*

106 40 [M-CHOJ*

77 30 [CeHs]*

Source: NIST Chemistry WebBook, SRD 69[1][3]

Experimental Protocol for Mass Spectrometry Data Acquisition:

o Sample Introduction: Introduce the sample into the mass spectrometer via a suitable method

such as direct infusion or through a gas or liquid chromatograph.

« lonization: Use an appropriate ionization technique, such as Electron lonization (EI) or

Electrospray lonization (ESI).

e Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., quadrupole, time-of-flight).

o Detection: The separated ions are detected, and a mass spectrum is generated.

Data Interpretation and Structural Confirmation

The collective analysis of the NMR, IR, and MS data provides a comprehensive and

unambiguous confirmation of the structure of Indolin-5-ol hydrochloride.

 NMR data confirms the connectivity of the carbon and hydrogen atoms, including the

substitution pattern on the aromatic ring and the structure of the di-hydro-pyrrole ring. The

chemical shifts are consistent with the presence of a hydroxyl group and a protonated amino

group.

IR spectroscopy confirms the presence of key functional groups, including the phenolic O-H,

the N-H of the indoline, and the aromatic C=C bonds. The expected broad N-H* stretch in
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the hydrochloride salt would further confirm its formation.

o Mass spectrometry confirms the molecular weight of the free base, Indolin-5-ol. The
fragmentation pattern provides additional structural information.

Conclusion

This technical guide has provided a detailed overview of the spectroscopic data for Indolin-5-ol
hydrochloride. By presenting and interpreting the NMR, IR, and MS spectra, this document
serves as a valuable resource for scientists and researchers in the field of drug discovery and
development. The provided protocols and data will aid in the confident identification and
characterization of this important synthetic intermediate, facilitating its use in the synthesis of
novel therapeutic agents.
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Diagrams

Caption: Molecular Structure of Indolin-5-ol Hydrochloride.
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Figure 2: General Spectroscopic Analysis Workflow
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Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://patents.google.com/patent/MXPA97005992A/en
https://patents.google.com/patent/MXPA97005992A/en
https://www.mdpi.com/1420-3049/20/12/19873
https://www.benchchem.com/product/b3179150/docs#spectroscopic-characterization-of-indolin-5-ol-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b3179150/docs#spectroscopic-characterization-of-indolin-5-ol-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b3179150/docs#spectroscopic-characterization-of-indolin-5-ol-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b3179150/docs#spectroscopic-characterization-of-indolin-5-ol-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b3179150?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3179150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3179150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

